3-(1-adamantyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
Overview
Description
Triazoloazepines are a class of heterocyclic compounds that consist of a triazole ring fused with an azepine ring . They are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular properties .
Synthesis Analysis
The synthesis of similar compounds, such as 6,7-dihydro-5H-benzo[c]-1,2,4-triazolo[3,4-a]azepines, involves the cyclization of 1-hydrazinyl-3,3-dimethyl-3,4-tetrahydro-5H-benzo[c]azepine with ethyl orthoformate .
Molecular Structure Analysis
The molecular structure of these compounds is typically analyzed using techniques such as Fourier transform infrared analysis (FTIR), Proton nuclear magnetic resonance (1H NMR), and 13C nuclear magnetic resonance (13C NMR), as well as mass spectral data .
Chemical Reactions Analysis
The chemical reactions involving these compounds often involve the formation of substituted 6,7-dihydro-5H-benzo[c]tetrazolo[5,1-a]azepines through the nitrosation of 1-hydrazino-3,3-dimethyl-3,4-tetrahydro-5H-benzo[c]azepine .
Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their specific structure. Typically, these properties are studied using a variety of techniques, including spectroscopic and electrochemical methods .
Scientific Research Applications
Chemical Synthesis and Derivatives
- Acylation Products : 6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylacetonitrile, a derivative of the main compound, reacts with carboxylic acid anhydrides and chlorides to form acylation products. This suggests potential in chemical synthesis processes (Makei et al., 2004).
Biological and Pharmacological Applications
- Herbicidal Activities : Derivatives such as 6,7,8,9-tetrahydro-2-(2-aryloxypyrimidin-4-yl)-2H-[1,2,4]triazolo[4,3-a]azepin-3(5H)-ones have been shown to possess moderate herbicidal activity against certain plants like rape, indicating potential agricultural applications (Wang et al., 2006).
- Antimicrobial Activity : Certain derivatives exhibit significant antimicrobial activity against strains of gram-positive and gram-negative bacteria, as well as yeast fungi. This points to potential uses in developing new antimicrobial drugs (Demchenko et al., 2021).
- Anxiolytic and Anticonvulsant Activities : Studies on derivatives like 3-aryl-1-(41-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-yl-methyl)-urea indicate potential anxiolytic and anticonvulsant activities, which could be beneficial in CNS disorder treatments (Demchenko et al., 2020).
Antifungal and Antibacterial Research
- Antifungal and Antibacterial Properties : Some derivatives demonstrate promising antifungal and antibacterial activities, suggesting their potential in addressing infectious diseases (Panwar & Singh, 2011).
Antiproliferative Research
- Antiproliferative Activity : Compounds like 6-Adamantyl-3-aryl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles have been explored for their antiproliferative activity against various human cell lines, indicating potential applications in cancer research (Khan et al., 2010).
Central Nervous System (CNS) Research
- Effects on Central Nervous System : Research on 8-substituted 6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]-diazepine derivatives has shown sedative activity, suggesting potential uses in CNS-related treatments (Guryn et al., 2001).
Mechanism of Action
Target of Action
Triazole compounds, which are structurally similar to merck-544, are known to interact with a variety of enzymes and receptors . They have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .
Mode of Action
Triazole compounds are known for their ability to form specific interactions with different target receptors . This interaction could lead to changes in the function of the target, which could result in the observed pharmacological effects.
Biochemical Pathways
It is known that triazole compounds can influence a variety of biochemical pathways due to their broad range of pharmacological activities . The downstream effects of these interactions can vary widely, depending on the specific targets and pathways involved.
Result of Action
Given the broad range of pharmacological activities associated with triazole compounds , it is likely that MERCK-544 could have multiple effects at the molecular and cellular levels.
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by triazoloazepines, there is significant interest in the development of new derivatives of these compounds for potential therapeutic applications . Future research will likely focus on the synthesis of novel triazoloazepines with improved potency and selectivity for specific biological targets.
Properties
IUPAC Name |
3-(1-adamantyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3/c1-2-4-15-18-19-16(20(15)5-3-1)17-9-12-6-13(10-17)8-14(7-12)11-17/h12-14H,1-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFTQRHWULYJKCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN=C(N2CC1)C34CC5CC(C3)CC(C5)C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40394475 | |
Record name | MERCK-544 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40394475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
327093-42-5 | |
Record name | MERCK-544 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40394475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.